Cas no 804519-28-6 (BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-)

• Product name: BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-
• CAS No: 804519-28-6
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378
• CID: 3352944
• PubChem ID: 23112794

BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-
• N-(3-Cyano-4-methyl-1-propyl-1H-pyrrol-2-yl)-2-ethoxybenzamide
• 804519-28-6
• DTXSID001178652
• SCHEMBL3023896

• Inchi： InChI=1S/C18H21N3O2/c1-4-10-21-12-13(3)15(11-19)17(21)20-18(22)14-8-6-7-9-16(14)23-5-2/h6-9,12H,4-5,10H2,1-3H3,(H,20,22)
• InChI Key： ZSIFECSDMNRMKY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 311.16337692Da
• Monoisotopic Mass: 311.16337692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1Ų
• XLogP3: 3.6